Cas no 343942-63-2 (2(1H)-Azocinone,1-acetyl-5,6,7,8-tetrahydro-)

• Product Name: 2(1H)-Azocinone,1-acetyl-5,6,7,8-tetrahydro-
• CAS No: 343942-63-2
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 302430
• PubChem ID: 12706381
• Update Time: 2025-04-19

2(1H)-Azocinone,1-acetyl-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Azocinone,1-acetyl-5,6,7,8-tetrahydro-
• 2(1H)-Azocinone, 1-acetyl-5,6,7,8-tetrahydro- (9CI)
• 2(1H)-Azocinone,1-acetyl-5,6,7,8-tetrahydro-(9ci)
• 343942-63-2

• Inchi： 1S/C9H13NO2/c1-8(11)10-7-5-3-2-4-6-9(10)12/h4,6H,2-3,5,7H2,1H3/b6-4-
• InChI Key： BWFROIJTDGGSDK-XQRVVYSFSA-N
• SMILES： O=C1C=CCCCCN1C(C)=O |c:2|

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.4A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid imides